Cas no 7066-09-3 (N,N-diethyl-5-[(4-methylpiperazin-1-yl)sulfonyl]pyridin-2-amine)

N,N-diethyl-5-[(4-methylpiperazin-1-yl)sulfonyl]pyridin-2-amine structure
7066-09-3 structure
Product Name:N,N-diethyl-5-[(4-methylpiperazin-1-yl)sulfonyl]pyridin-2-amine
CAS No:7066-09-3
MF:C14H24N4O2S
MW:312.430961608887
CID:1745734
PubChem ID:5268282
Update Time:2025-04-21

N,N-diethyl-5-[(4-methylpiperazin-1-yl)sulfonyl]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • N,N-diethyl-5-[(4-methylpiperazin-1-yl)sulfonyl]pyridin-2-amine
    • 2-pyridinamine, N,N-diethyl-5-[(4-methyl-1-piperazinyl)sulfonyl]-
    • 2-pyridinamine, N,N-diethyl-5-[(4-methyl-1-piperazinyl)sulfonyl]-; N,N-Diethyl-5-[(4-methylpiperazin-1-yl)sulfonyl]pyridin-2-amine
    • DTXSID20414660
    • AKOS002781572
    • N,N-Diethyl-5-(4-methylpiperazine-1-sulfonyl)pyridin-2-amine
    • 7066-09-3
    • Inchi: 1S/C14H24N4O2S/c1-4-17(5-2)14-7-6-13(12-15-14)21(19,20)18-10-8-16(3)9-11-18/h6-7,12H,4-5,8-11H2,1-3H3
    • InChI Key: TUFAYNCUBJZCQX-UHFFFAOYSA-N
    • SMILES: S(C1C=NC(=CC=1)N(CC)CC)(N1CCN(C)CC1)(=O)=O

Computed Properties

  • Exact Mass: 312.16222
  • Monoisotopic Mass: 312.161997
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.1
  • XLogP3: 1

Experimental Properties

  • Density: 1.201
  • Boiling Point: 457.6°C at 760 mmHg
  • Flash Point: 230.5°C
  • Refractive Index: 1.564
  • PSA: 56.75

N,N-diethyl-5-[(4-methylpiperazin-1-yl)sulfonyl]pyridin-2-amine Related Literature

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